Cas no 88023-64-7 (2-(aminooxy)-2-methylpropanoic acid)

• Product Name: 2-(aminooxy)-2-methylpropanoic acid
• CAS No: 88023-64-7
• MF: C₄H₉NO₃
• MW: 119.119161367416
• MDL: MFCD19227929
• CID: 709139
• PubChem ID: 5744063
• Update Time: 2025-10-29

2-(aminooxy)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-(aminooxy)-2-methyl-
• 2-(Aminooxy)-2-methylpropionic acid
• 2-aminooxy-2-methylpropanoic acid
• 2-(aminooxy)-2-methylpropanoic acid
• 88023-64-7
• Aminooxyisobuttersaure
• DTXSID50420890
• EN300-225586
• AKOS006376612
• SCHEMBL5800612

• MDL： MFCD19227929
• Inchi： 1S/C4H9NO3/c1-4(2,8-5)3(6)7/h5H2,1-2H3,(H,6,7)
• InChI Key： LYSXGALUCNQSQO-UHFFFAOYSA-N
• SMILES： O(C(C(=O)O)(C)C)N

Computed Properties

• Exact Mass: 119.058243149g/mol
• Monoisotopic Mass: 119.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 99.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 72.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 2-(aminooxy)-2-methylpropanoic acid

Recent Advances in the Application of 2-(Aminooxy)-2-methylpropanoic Acid (CAS: 88023-64-7) in Chemical Biology and Pharmaceutical Research

The compound 2-(aminooxy)-2-methylpropanoic acid (CAS: 88023-64-7) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This molecule, characterized by its aminooxy and carboxylic acid functional groups, serves as a valuable building block for the synthesis of bioactive molecules and probes. Recent studies have explored its utility in protein conjugation, drug delivery systems, and as a precursor for novel therapeutic agents. This research brief aims to summarize the latest advancements and findings related to this compound, highlighting its potential in addressing current challenges in the field.

One of the most notable applications of 2-(aminooxy)-2-methylpropanoic acid is its role in site-specific protein modification. Researchers have leveraged its aminooxy group to form stable oxime linkages with carbonyl-containing molecules, enabling precise labeling and functionalization of proteins. A 2023 study published in the Journal of the American Chemical Society demonstrated the efficacy of this compound in generating homogeneous antibody-drug conjugates (ADCs) with improved pharmacokinetic properties. The study reported a significant reduction in off-target effects compared to traditional conjugation methods, underscoring the compound's potential in ADC development.

In addition to protein conjugation, 2-(aminooxy)-2-methylpropanoic acid has been investigated as a key intermediate in the synthesis of prodrugs. Its unique chemical structure allows for the development of pH-sensitive prodrugs that release active therapeutics in targeted microenvironments, such as tumor tissues. A recent publication in Bioorganic & Medicinal Chemistry Letters detailed the synthesis of a novel prodrug platform using this compound, which exhibited enhanced stability in circulation and selective activation in acidic conditions. This approach holds promise for improving the therapeutic index of anticancer agents and reducing systemic toxicity.

Furthermore, the compound's utility extends to the field of chemical biology, where it has been employed as a tool for studying protein-protein interactions and post-translational modifications. A 2022 study in Nature Chemical Biology described the development of a proximity-based labeling system using 2-(aminooxy)-2-methylpropanoic acid derivatives to map protein interaction networks in live cells. This innovative approach provided unprecedented spatial and temporal resolution, offering new insights into dynamic cellular processes.

Despite these advancements, challenges remain in optimizing the synthesis and scalability of 2-(aminooxy)-2-methylpropanoic acid derivatives for industrial applications. Recent efforts have focused on developing more efficient synthetic routes and purification methods to meet the growing demand for high-purity material. A 2023 patent application highlighted a novel enzymatic synthesis approach that significantly improved yield and reduced environmental impact compared to traditional chemical methods.

In conclusion, 2-(aminooxy)-2-methylpropanoic acid (CAS: 88023-64-7) continues to demonstrate remarkable versatility in chemical biology and pharmaceutical research. Its applications in protein conjugation, prodrug development, and chemical biology tools underscore its importance as a multifunctional building block. As research progresses, we anticipate further innovations that will expand its utility and address current limitations in synthesis and application. The compound's unique properties position it as a valuable asset in the development of next-generation therapeutics and research tools.